2-Chloro-1-cyclopentylethanone
Overview
Description
2-Chloro-1-cyclopentylethanone is an organic compound with the molecular formula C7H11ClO . It has an average mass of 146.615 Da and a mono-isotopic mass of 146.049850 Da .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H11ClO/c8-5-7(9)6-3-1-2-4-6/h6H,1-5H2 . This indicates that the molecule consists of a cyclopentyl group (C5H9) attached to a chloro-ethanone group (ClC2H2O).Scientific Research Applications
Microwave-Promoted Hetero-Diels-Alder Reactions
Research has demonstrated that inter- and intramolecular hetero-Diels-Alder reactions can be efficiently performed under microwave irradiation, showcasing the utility of "2-Chloro-1-cyclopentylethanone" in facilitating rapid chemical synthesis processes. This method offers significant rate enhancement compared to traditional thermal heating, highlighting its potential in organic synthesis and chemical engineering (Van der Eycken et al., 2002).
Proton-driven Self-assembled Systems
The compound has been implicated in studies focusing on the self-assembly of cyclam-cored dendrimers and their interactions with cyanide metal complexes. This research is vital for understanding the fundamental chemistry of host-guest systems and could have implications for the development of new materials and sensors (Bergamini et al., 2004).
Environmental Microbiology and Bioremediation
In the context of environmental science, "this compound" has been studied for its role in microbial dehalorespiration processes. Research indicates that certain bacteria can selectively and metabolically convert chlorinated compounds into dechlorinated end products, suggesting potential applications in bioremediation and pollution cleanup (De Wildeman et al., 2003).
Molecular Interactions and Physical Chemistry
Studies on binary mixtures of cyclopentanone with various chloroalkanes, including investigations into their densities and excess molar volumes, shed light on molecular interactions and structural effects at the molecular level. This research can inform the design of chemical processes and the development of new solvents or materials (Ciocirlan et al., 2010).
Magnetic Refrigeration and CO2 Conversion
Investigations into Ln18 cluster organic frameworks demonstrate applications in magnetic refrigeration and the catalytic conversion of CO2 to epoxides under mild conditions. This research highlights the potential of "this compound" related compounds in addressing critical environmental challenges and advancing sustainable technologies (Song et al., 2018).
Advanced Oxidation Processes
Research on the photocatalytic degradation of hazardous pollutants like 1,2-dichloroethane using novel photocatalysts indicates potential applications in water treatment and environmental remediation. This underscores the importance of "this compound" in developing more efficient and environmentally friendly cleanup technologies (Mohsenzadeh et al., 2019).
Safety and Hazards
properties
IUPAC Name |
2-chloro-1-cyclopentylethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11ClO/c8-5-7(9)6-3-1-2-4-6/h6H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKYWWOXZNCTARW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70499381 | |
Record name | 2-Chloro-1-cyclopentylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70499381 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
932-28-5 | |
Record name | 2-Chloro-1-cyclopentylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70499381 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.